Cas no 335032-44-5 (N-Methyl benzothiophene-2-carboxamide)

• Product Name: N-Methyl benzothiophene-2-carboxamide
• CAS No: 335032-44-5
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 2117148
• Update Time: 2023-08-04

N-Methyl benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-Benzo[b]thiophene-2-carboxamide
• N-methyl benzothiophene-2-carboxamide
• NHDCKWXGHIGQDS-UHFFFAOYSA-N
• Benzo[b]thiophene-2-carboxamide, N-methyl-
• N-Methyl benzothiophene-2-carboxamide

• Inchi： 1S/C10H9NOS/c1-11-10(12)9-6-7-4-2-3-5-8(7)13-9/h2-6H,1H3,(H,11,12)
• InChI Key： NHDCKWXGHIGQDS-UHFFFAOYSA-N
• SMILES： S1C(C(NC)=O)=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Topological Polar Surface Area: 57.3